6-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%

• IUPAC Name: 3-(3-formyl-2-hydroxyphenyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C16H15NO3/c1-17(2)16(20)12-6-3-5-11(9-12)14-8-4-7-13(10-18)15(14)19/h3-10,19H,1-2H3
• InChI Key: XFWBRJCCHNNTES-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC=CC(=C2O)C=O
• Molecular Formula: C16H15NO3
• DSSTOX Substance ID: DTXSID60685291
• Molecular Weight: 269.29 g/mol
• CAS RN: 1261953-71-2

Description

6-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%, is a chemical compound that is widely used in scientific research for its versatility and wide range of applications. This compound is an organic compound that has been used for decades in laboratories around the world. It is a white solid with a melting point of 115-117 °C and a boiling point of 180-183 °C. It is soluble in water, methanol, and ethanol, and is insoluble in diethyl ether.

Mechanism of Action

The mechanism of action of 6-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%, is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and as a substrate for other enzymes. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been shown to act as a substrate for enzymes involved in the synthesis of fatty acids, cholesterol, and other lipids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%, are not fully understood. However, it has been shown to have a range of effects on cells and tissues. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been shown to act as a substrate for enzymes involved in the synthesis of fatty acids, cholesterol, and other lipids. Additionally, it has been shown to have an effect on the expression of certain genes and to affect the production of certain hormones.

Advantages and Limitations for Lab Experiments

6-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%, offers a number of advantages for laboratory experiments. It is easy to synthesize and is relatively inexpensive. Additionally, it is soluble in a variety of solvents, making it easy to use in a variety of experiments. However, it does have some limitations, such as its instability at high temperatures and its potential to react with other compounds.

Future Directions

The potential future directions for 6-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%, are numerous. It could be used in further studies of enzyme kinetics, molecular biology, and biochemistry. It could also be used in studies of the effects of environmental factors such as UV radiation and temperature on cells. Additionally, it could be used to study the effects of drugs on cells and tissues, and to study the effects of gene expression. Finally, it could be used to further study the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 6-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%, is a straightforward process. It can be synthesized by refluxing a solution of 3-(N,N-Dimethylaminocarbonyl)phenyl)-2-formylphenol in a mixture of acetic acid and acetic anhydride. The reaction is then quenched with water and the product is isolated by filtration.

Scientific Research Applications

6-[3-(N,N-Dimethylaminocarbonyl)phenyl]-2-formylphenol, 95%, has many applications in scientific research. Its versatility makes it a useful tool for a variety of studies. It has been used in studies of enzyme kinetics, molecular biology, and biochemistry. It has also been used in studies of the effects of various drugs on cells and tissues. Additionally, it has been used to study the effects of environmental factors such as UV radiation and temperature on cells.